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Compound of Interest

Compound Name: Isopropyl lactate

Cat. No.: B1615176

For laboratory professionals, including researchers, scientists, and drug development experts,
ensuring a safe environment is paramount. This guide provides essential, immediate safety and
logistical information for handling Isopropyl lactate, offering procedural, step-by-step guidance
to foster a culture of safety and build trust in your laboratory practices.

Personal Protective Equipment (PPE) at a Glance

Proper PPE is the first line of defense against chemical exposure. Below is a summary of
recommended protective equipment when handling Isopropyl lactate.
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PPE Category

Recommendation

Specification

Eye Protection

Safety glasses with side-

shields or goggles

ANSI Z87.1 compliant

Hand Protection

Chemical-resistant gloves

Neoprene, Nitrile rubber, or
Butyl rubber. Check
manufacturer's breakthrough

time and permeation rate.

Skin and Body Protection

Laboratory coat

Long-sleeved, flame-retardant

Respiratory Protection

Not typically required with

adequate ventilation

Use a NIOSH-approved
respirator with an organic
vapor cartridge if ventilation is
inadequate or for spill

response.

Safe Handling and Storage Protocols

Adherence to proper handling and storage procedures is critical to minimize risks associated

with Isopropyl lactate.

Handling:

Storage:

Avoid contact with skin and eyes.[1][2]

Prevent the formation of aerosols.[1]

Wash hands thoroughly after handling the substance.[3]

Work in a well-ventilated area, preferably under a chemical fume hood.[1]

Use non-sparking tools to prevent ignition of flammable vapors.[1][2]

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]
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o Keep away from heat, sparks, open flames, and hot surfaces.[1]

» Store separately from incompatible materials such as strong oxidizing agents.[4]

Emergency Procedures: First Aid and Spill
Response

In the event of an emergency, immediate and appropriate action is crucial.

First Aid Measures:

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek immediate medical
attention.[1][3]

Remove contaminated clothing immediately.
) Wash the affected area with soap and plenty of
Skin Contact . .
water for at least 15 minutes. Seek medical

attention if irritation persists.[1][3]

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to
Eye Contact ) o )

do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[1][3]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion ) o ]
unconscious person. Call a physician or Poison

Control Center immediately.[1][2][3]

Spill Response Workflow:

In the event of a spill, follow a structured response plan to ensure safety and proper cleanup.
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Immediate Actions

Evacuate Immediate Area

Alert Colleagues and Supervisor

Eliminate Ignition Sources

Assess the Spill
v

Determine Spill Size and Risk

l

Don Appropriate PPE

Containment|and Cleanup

Contain the Spill with Absorbent Material

Collect Absorbed Material

Decontaminate the Area

Disposal

Place Waste in a Labeled, Sealed Container

Dispose of as Hazardous Waste

Click to download full resolution via product page

Isopropyl Lactate Spill Response Workflow
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Disposal Plan

Proper disposal of Isopropyl lactate and its contaminated materials is essential to prevent
environmental contamination and comply with regulations.

o Chemical Waste: Isopropyl lactate should be disposed of by a licensed chemical
destruction plant or through controlled incineration with flue gas scrubbing.[1] Do not
discharge into sewer systems.[1]

» Contaminated Materials: Absorbent materials, contaminated PPE, and empty containers
should be collected in suitable, closed containers for disposal.[1][2] These materials should
be treated as hazardous waste and disposed of according to local, state, and federal
regulations. Contaminated packaging can be triple-rinsed and offered for recycling or
reconditioning, or punctured and disposed of in a sanitary landfill.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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